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Compound of Interest

Homovanillic Acid sulfate (sodium
Compound Name:
salt)

Cat. No.: B1164595

Get Quote

Executive Summary & Chemical Profile

This guide defines the operational safety standards for Homovanillic Acid Sulfate Sodium Salt

(CAS: 38339-06-9). While often classified as a low-hazard metabolite conjugate used in
dopamine research, its physical properties (hygroscopic fine powder) and chemical structure
(phenolic salt) demand specific handling protocols to ensure both personnel safety and
experimental integrity.

Chemical Identity:

* Name: Homovanillic Acid Sulfate Sodium Salt[1][2][3][4][5]

o CAS: 38339-06-9 (Specific salt form); Parent Acid CAS: 306-08-1
e Molecular Formula: C

H

Na
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e Physical State: Off-white to pale brown solid (hygroscopic)

Risk Assessment & Hazard Identification

Although many Safety Data Sheets (SDS) classify this substance as "Not Classified" or
"Irritant” under GHS standards [1, 2], a Senior Scientist must treat any bioactive metabolite
standard with a higher degree of caution than the minimum regulatory requirement.

Primary Risks

e Inhalation (Dust): Fine salt powders can easily become airborne. Inhalation may cause
respiratory tract irritation (STOT SE 3).[7]

o Contact Dermatitis: Phenolic compounds, even sulfated ones, can be mild skin irritants.

o Sample Degradation (Operational Risk): The sodium salt form is hygroscopic. Exposure to
ambient moisture will alter the molecular weight (hydration shell), invalidating quantitative
analytical results (e.g., HPLC/MS standards).

Hazard Visualization

The following diagram illustrates the decision logic for risk management:

Hazard Source: Dust Generation Route of Entry: Mitigation
Fine Hygroscopic Powder " Inhalation & Skin Contact

Outcome:
Safe Personnel &
Intact Sample

Control Measure: Protection

Engineering & PPE

Click to download full resolution via product page

Figure 1: Risk propagation pathway and control intervention points.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety"” rules. Use this specific matrix for Homovanillic Acid Sulfate.
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Protection Zone

Recommended Equipment

Scientific Rationale

Respiratory

Fume Hood (Primary) or N95

Respirator (Secondary)

The sodium salt is a fine
particulate. A Fume Hood
(Class Il) prevents dust
inhalation. If weighing outside
a hood, an N95 is mandatory
to prevent mucous membrane
irritation.

Hand Protection

Nitrile Gloves (Min. 0.11mm

thickness)

Why Nitrile? Latex proteins can
cause allergies, and nitrile
offers superior resistance to
phenolic structures. Double-
gloving is recommended
during solubilization to prevent

skin absorption.

Eye Protection

Chemical Safety Goggles
(Indirect Vent)

Safety glasses are insufficient
for fine powders which can
bypass side shields on air
currents. Goggles seal the eye

area completely.

Body Protection

Lab Coat (Cotton/Poly blend) +
Tyvek Sleeves

Standard lab coat is sufficient.
Use Tyvek sleeves if handling
large quantities (>1g) to
prevent dust settling on

forearms.

Operational Protocol: Handling & Solubilization

Objective: Weigh and solubilize the standard without introducing moisture or generating static

charge.

Step-by-Step Methodology

e Environmental Prep:
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o Equip the workspace with an lonizing Bar or Anti-Static Gun. Sodium salts often carry high
static charges, causing the powder to "jump" or cling to spatulas.

o Bring the vial to room temperature before opening to prevent condensation (hygroscopic
management).

e Weighing Procedure:
o Place the analytical balance inside a fume hood or balance enclosure.
o Technique: Do not pour. Use a clean stainless steel micro-spatula.

o Critical Step: If the powder is clumpy, do not crush it in the open air. This increases surface
area for moisture absorption.

e Solubilization:
o Solvent: Water (highly soluble) or DMSO.

o Protocol: Add solvent to the powder, not powder to solvent, to minimize dust. Vortex
immediately.

Workflow Diagram
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Figure 2: Operational workflow emphasizing static control and moisture protection.
Disposal & Waste Management
Disposal Class: Non-Hazardous Chemical Waste (unless mixed with toxic solvents).

¢ Solid Waste:

o Expired or contaminated powder should be placed in a dedicated container labeled "Solid

Organic Waste - Phenolic Salts."

o Disposal Method: High-temperature incineration. This ensures complete thermal

decomposition of the sulfated phenolic ring [3].

¢ Liquid Waste:
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o Agueous solutions can often be drain-disposed if local regulations permit for dilute non-
toxics. However, the Best Practice is to collect in "Aqueous Organic Waste" containers.

o Caution: Do not mix with strong acids (e.g., HCI) in the waste container, as this may
reverse the salt formation and precipitate the less soluble acidic form, creating sludge.

Emergency Response

« Inhalation: Move to fresh air immediately. If coughing persists, seek medical attention (SDS
Section 4).

o Skin Contact: Wash with soap and copious amounts of water.[8] Do not use alcohol/ethanol,
as this may increase skin absorption of phenolic compounds.

¢ Eye Contact: Flush with water for 15 minutes.[8][9] Lift eyelids to flush out trapped
particulates.

o Spill Cleanup:
o Dampen a paper towel (do not spray the powder directly).
o Wipe up the powder to avoid dust generation.
o Clean surface with 70% Ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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